3-ethoxy-4-[(2-fluorobenzyl)oxy]benzamide

• IUPAC Name: 3-ethoxy-4-[(2-fluorophenyl)methoxy]benzamide
• InChI: InChI=1S/C16H16FNO3/c1-2-20-15-9-11(16(18)19)7-8-14(15)21-10-12-5-3-4-6-13(12)17/h3-9H,2,10H2,1H3,(H2,18,19)
• InChI Key: CEOCRUCYAXNAJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=O)N)OCC2=CC=CC=C2F
• Molecular Formula: C16H16FNO3
• Molecular Weight: 289.30 g/mol

Description

3-ethoxy-4-[(2-fluorobenzyl)oxy]benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is commonly used in scientific research for its various biochemical and physiological effects. This compound has gained significant attention in recent years due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-ethoxy-4-[(2-fluorobenzyl)oxy]benzamide involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of diseases. It has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. Additionally, it has been shown to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling.
Biochemical and Physiological Effects
3-ethoxy-4-[(2-fluorobenzyl)oxy]benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of tumor cells, and reduce inflammation. Additionally, it has been found to improve glucose tolerance and insulin sensitivity in diabetic animals.

Advantages and Limitations for Lab Experiments

The advantages of using 3-ethoxy-4-[(2-fluorobenzyl)oxy]benzamide in lab experiments include its high potency and specificity, as well as its ability to inhibit multiple targets. However, its limitations include its relatively high cost and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research on 3-ethoxy-4-[(2-fluorobenzyl)oxy]benzamide. One potential direction is the development of more potent and selective derivatives of this compound. Additionally, further studies are needed to determine its safety and efficacy in humans. Finally, the potential use of this compound in combination with other drugs for the treatment of various diseases should be explored.

Synthesis Methods

The synthesis of 3-ethoxy-4-[(2-fluorobenzyl)oxy]benzamide involves the reaction of 2-fluorobenzyl alcohol with 3-ethoxy-4-hydroxybenzoyl chloride in the presence of a base catalyst. The resulting compound is then purified through recrystallization to obtain the final product.

Scientific Research Applications

3-ethoxy-4-[(2-fluorobenzyl)oxy]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. Additionally, it has been found to be effective in treating various diseases such as cancer, diabetes, and Alzheimer's disease.